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Compound of Interest

Compound Name: Cupric nitrate

Cat. No.: B082084

Cupric Nitrate Trihydrate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical
properties of cupric nitrate trihydrate, Cu(NO3)2-3H20. The information is curated to support
research, scientific analysis, and applications within the realm of drug development, where
understanding the behavior of inorganic compounds is crucial.

Physical Properties of Cupric Nitrate Trihydrate

Cupric nitrate trihydrate is a blue, crystalline solid that is hygroscopic in nature.[1][2][3] It iS
known to be deliquescent, meaning it has a strong tendency to absorb moisture from the air to
the point of dissolving.[2][4] The compound crystallizes in the rhombic system.[4]

Quantitative Physical Data

The following table summarizes the key physical properties of cupric nitrate trihydrate.
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Property Value Citations
Molecular Formula Cu(NOs3)2-3H20 [415]
Molecular Weight 241.60 g/mol [1][6]
Appearance Blue crystalline solid [71[81I9]
Melting Point 114-115 °C (decomposes) [1][4][10]
Boiling Point 170 °C (decomposes) [1][2][4]
Density 2.05-2.32 g/lcm3 (11041071
pH (0.2 M solution) 4.0 [7]

Solubility Profile

Cupric nitrate trihydrate is highly soluble in water and also shows significant solubility in polar
organic solvents.[2][4][7] The aqueous solution is acidic.[11][12]

Solubility ( g/100

Solvent Temperature (°C) Citations
mL)

Water 0 137.8 [7]

Water 40 381 [1]

Water 80 666 [1]
Ethanol 12.5 100 [7119]
Ammonia - Very soluble [1]
Dimethylformamide 25 20 [9]

Chemical Properties and Reactivity

Cupric nitrate trihydrate is a strong oxidizing agent.[4][8] Its heat of reaction with reducing
agents or combustible materials may lead to ignition.[8] It is incompatible with a range of
substances including paper, wood, organic materials, ether, cyanides, and ammonia.[4][8]
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Thermal Decomposition

Upon heating, cupric nitrate trihydrate does not simply dehydrate to the anhydrous form but
decomposes to form copper oxides.[2] At around 80 °C, it converts to basic copper nitrate
(Cuz2(NOs3)(OH)3), which then decomposes to copper(ll) oxide (CuO) at 180 °C.[2] The
decomposition process releases toxic nitrogen oxides.[2][7]

The overall decomposition reaction upon strong heating is: 2Cu(NOs)2 — 2CuO + 4NO:2 + O2[7]

A logical workflow for the thermal decomposition of cupric nitrate trinydrate is illustrated below.
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Thermal Decomposition of Cupric Nitrate Trihydrate
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Experimental Workflow: Synthesis and Characterization

Synthesis

Copper Metal + Nitric Acid

Reaction and Dissolution

Crystallization

Filtration and Drying
Crude Cu(NOs3)2-:3H20

Purification

Dissolve in dilute HNOs

Recrystallization
Pure Cu(NOs)2:3H20

Characterization

v
TGA/DSC Analysis
Thermal Properties Data
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Influence of Copper on MAPK Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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